Tert-butyl N-methyl-N-(2-oxo-3-phenylpropyl)carbamate

• IUPAC Name: tert-butyl N-methyl-N-(2-oxo-3-phenylpropyl)carbamate
• InChI: InChI=1S/C15H21NO3/c1-15(2,3)19-14(18)16(4)11-13(17)10-12-8-6-5-7-9-12/h5-9H,10-11H2,1-4H3
• InChI Key: HBEDDHCLQCUZKQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)CC(=O)CC1=CC=CC=C1
• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol

Description

“Tert-butyl N-methyl-N-(2-oxo-3-phenylpropyl)carbamate” is a chemical compound. It has a molecular weight of 263.34. It is a liquid at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H21NO3/c1-15(2,3)19-14(18)16(4)11-13(17)10-12-8-6-5-7-9-12/h5-9H,10-11H2,1-4H3. This indicates the molecular structure of the compound.

Scientific Research Applications

Synthesis and Chemical Reactions

• Asymmetric Mannich Reaction : The compound is involved in the synthesis of chiral amino carbonyl compounds using asymmetric Mannich reactions, demonstrating its utility in creating specific molecular configurations (Yang, Pan, & List, 2009).

• Lithiation of Carbamates : It has been used in the lithiation of N-(chloromethyl) carbamates, showcasing its role in forming α-aminated methyllithium, a key intermediate in various chemical syntheses (Ortiz, Guijarro, & Yus, 1999).

• Diels-Alder Reaction : In the preparation of certain carbamates, the Diels-Alder reaction, a fundamental organic chemistry reaction, has been employed, indicating the compound's versatility in cycloaddition reactions (Padwa, Brodney, & Lynch, 2003).

• Deprotection of Carbamates : Aqueous phosphoric acid has been used for the deprotection of tert-butyl carbamates, showing the compound's role in synthetic pathways where protecting groups are employed (Li et al., 2006).

• Oxazolidinone Synthesis : The compound is involved in the synthesis of oxazolidinones, indicating its importance in creating valuable intermediates for various pharmaceutical applications (Brenner, Vecchia, Leutert, & Seebach, 2003).

• Metalation Studies : It has been studied for its reactivity in metalation processes, particularly in the context of stabilizing effects between silicon and phenyl groups (Sieburth & Somers, 1996).

• Photoredox-Catalyzed Reactions : Recent research highlights its use in photoredox-catalyzed reactions, further expanding its utility in advanced organic synthesis methodologies (Wang et al., 2022).

Safety and Hazards

The safety data sheet for similar compounds like tert-butyl carbamate suggests that it may cause skin and eye irritation, and may be harmful if inhaled or swallowed. It is recommended to use personal protective equipment when handling this compound.